Cas no 1212343-53-7 ((1R)-1-(2-chloro-4-fluorophenyl)ethan-1-ol)

• Product Name: (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-ol
• CAS No: 1212343-53-7
• MF: C₈H₈ClFO
• MW: 174.599925041199
• MDL: MFCD09863796
• CID: 4578123
• Update Time: 2023-04-05

(1R)-1-(2-chloro-4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-chloro-4-fluorophenyl)ethan-1-ol
• Benzenemethanol, 2-chloro-4-fluoro-α-methyl-, (αR)-

• MDL： MFCD09863796
• Inchi： 1S/C8H8ClFO/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5,11H,1H3/t5-/m1/s1
• InChI Key： UVTJHIWKGYOZFO-RXMQYKEDSA-N
• SMILES： [C@@H](C1=CC=C(F)C=C1Cl)(O)C

Computed Properties

• Exact Mass: 174.025
• Monoisotopic Mass: 174.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2